Cas no 825-04-7 (Cyclohexanecarboxylic acid, 1-methyl-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-methyl-, methyl ester
• CAS No: 825-04-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 689405
• PubChem ID: 524785
• Update Time: 2025-06-11

Cyclohexanecarboxylic acid, 1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methyl-, methyl ester
• 1-methyl-1-cyclohexanecarboxylic acid methyl ester
• methyl 1-methylcyclohexanecarboxylate
• methylcyclohexane carboxylic acid methyl ester
• Q63398009
• AKOS015907054
• methyl1-methylcyclohexanecarboxylate
• BS-32838
• methylcyclohexanecarboxylic acid methylester
• 1-methyl-cyclohexane-1-carboxylic acid methyl ester
• 30206-10-1
• methyl 1-methylcyclohexane-1-carboxylate
• Methyl 1-methylcyclohexane carboxylate
• DTXSID90335353
• 825-04-7
• SCHEMBL17852
• Cyclohexane-1-carboxylic acid, 1-methyl, methyl ester
• DB-088005

• Inchi： 1S/C9H16O2/c1-9(8(10)11-2)6-4-3-5-7-9/h3-7H2,1-2H3
• InChI Key： NKZISBBWNQEPAH-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CCCCC1)=O

Computed Properties

• Exact Mass: 156.115
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.961
• Boiling Point: 182.301 °C at 760 mmHg
• Flash Point: 61.427 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Cyclohexanecarboxylic acid, 1-methyl-, methyl ester

Cyclohexanecarboxylic acid, 1-methyl-, methyl ester (CAS No. 825-04-7): A Comprehensive Overview

Cyclohexanecarboxylic acid, 1-methyl-, methyl ester, identified by its CAS number 825-04-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative of cyclohexanecarboxylic acid has garnered attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. The compound's molecular structure, characterized by a cyclohexane ring substituted with a carboxyl group and a methyl ester at the 1-position, makes it a versatile intermediate in various chemical syntheses.

The chemical formula of Cyclohexanecarboxylic acid, 1-methyl-, methyl ester is C₉H₁₆O₂, reflecting its composition of nine carbon atoms, sixteen hydrogen atoms, and two oxygen atoms. This molecular arrangement contributes to its stability and reactivity, making it a valuable building block in organic synthesis. The presence of both a carboxyl group and an ester moiety allows for further functionalization, enabling the creation of more complex molecules with tailored properties.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of cyclohexanecarboxylic acid due to their potential biological activity. Studies have highlighted the compound's role as a precursor in the synthesis of various pharmacologically active agents. The methyl ester group enhances the compound's solubility in organic solvents, facilitating its use in medicinal chemistry applications. This property is particularly advantageous when designing drugs that require precise delivery systems or when exploring novel therapeutic pathways.

One of the most compelling aspects of Cyclohexanecarboxylic acid, 1-methyl-, methyl ester is its utility in the development of novel drug candidates. Researchers have leveraged its structural framework to create compounds with anti-inflammatory, antimicrobial, and even anticancer properties. The cyclohexane ring provides a stable scaffold that can be modified to target specific biological pathways. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes involved in cell signaling, potentially leading to new treatments for chronic diseases.

The synthesis of Cyclohexanecarboxylic acid, 1-methyl-, methyl ester involves well-established organic reactions, including esterification and alkylation processes. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The compound's synthetic accessibility makes it an attractive choice for both academic research and industrial applications. Pharmaceutical companies often use such intermediates to streamline drug development pipelines, reducing costs and timelines associated with producing novel therapeutics.

The chemical properties of Cyclohexanecarboxylic acid, 1-methyl-, methyl ester also make it a valuable tool in analytical chemistry. Its distinct spectral signatures allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods are crucial for quality control in pharmaceutical manufacturing and for validating the purity of synthetic intermediates. The compound's stability under various storage conditions further enhances its utility as a reference standard in laboratory settings.

In conclusion, Cyclohexanecarboxylic acid, 1-methyl-, methyl ester (CAS No. 825-04-7) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it a cornerstone in the development of new drugs and chemical intermediates. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow. The ongoing exploration of its pharmacological potential promises to yield innovative treatments for a wide range of diseases, underscoring its value as a chemical entity.